N-(3-Oxo-3-(4-(pyridin-4-yl)piperazin-1-yl)propyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

• CAS No.: 1135243-19-4
• Product Name: N-(3-Oxo-3-(4-(pyridin-4-yl)piperazin-1-yl)propyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• Molecular Formula: C18H20N6O3S2
• Molecular Weight: 432.5 g/mol
• IUPAC Name: N-[3-oxo-3-(4-pyridin-4-ylpiperazin-1-yl)propyl]-2,1,3-benzothiadiazole-4-sulfonamide
• Standard InChI: InChI=1S/C18H20N6O3S2/c25-17(24-12-10-23(11-13-24)14-4-7-19-8-5-14)6-9-20-29(26,27)16-3-1-2-15-18(16)22-28-21-15/h1-5,7-8,20H,6,9-13H2
• Standard InChIKey: WXDHQWPQLKGANZ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43
• Canonical SMILES: C1CN(CCN1C2=CC=NC=C2)C(=O)CCNS(=O)(=O)C3=CC=CC4=NSN=C43
• Appearance: Light yellow to yellow solid powder
• Description: VU0255035 is a highly selective muscarinic M1 antagonist (Ki = 14.87 nM). VU0255035 targets the M1 orthosteric site with greater than 75-fold selectivity over the other receptor subtypes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML012; N-(3-oxo-3-(4-(pyridin-4-yl)piperazin-1-yl)propyl)benzo(c)(1,2,5)thiadiazole-4-sulfonamide; VU 0255035; VU-0255035; VU0255035
• Reference: 1: Miller SL, Aroniadou-Anderjaska V, Pidoplichko VI, Figueiredo TH, Apland JP, Krishnan JK, Braga MF. The M1 Muscarinic Receptor Antagonist VU0255035 Delays the Development of Status Epilepticus after Organophosphate Exposure and Prevents Hyperexcitability in the Basolateral Amygdala. J Pharmacol Exp Ther. 2017 Jan;360(1):23-32. Epub 2016 Oct 31. PubMed PMID: 27799295; PubMed Central PMCID: PMC5193080.
• PubChem Compound: 24768606
• Last Modified: Nov 11 2021